1-(3-Aminopyridin-2-yl)-4-ethoxypyrrolidin-3-ol
Overview
Description
1-(3-Aminopyridin-2-yl)-4-ethoxypyrrolidin-3-ol, or 1-AEP, is a small molecule that is used in a variety of scientific research applications. It is a derivative of the amino acid pyrrolidine and is a chiral molecule with two distinct enantiomers. This molecule has a wide range of applications in lab experiments due to its unique properties, including its ability to form hydrogen bonds and its stability in aqueous solutions.
Scientific Research Applications
Medicinal Chemistry and Drug Development
Compounds containing structures similar to "1-(3-Aminopyridin-2-yl)-4-ethoxypyrrolidin-3-ol" have been investigated for their potential in drug development. For example, studies on compounds with 3-methoxy-2-aminopyridine moieties have revealed their significance in designing inhibitors targeting oncogenic kinases, such as bRAF, due to their high ligand efficiency and favorable ADME profiles. These compounds have been modified to reduce safety risks, including mutagenicity and drug-drug interactions (DDIs) resulting from metabolic oxidation, by altering the electron density of the 3-methoxy-2-aminopyridine ring or blocking the reactive site post-metabolism (Palmer et al., 2012).
Supramolecular Chemistry
Research in supramolecular chemistry has led to the development of bifunctional pyridine-aminopyrimidine/aminopyridine supramolecular reagents (SRs) through palladium-catalyzed cross-coupling reactions. These compounds, characterized by single-crystal X-ray crystallography, show potential in creating self-complementary hydrogen-bonding motifs in solid-state structures, facilitating the development of novel crystalline materials (Aakeröy et al., 2007).
Organic Synthesis
In the field of organic synthesis, the focus has been on creating N-acyl-thiazolidine-4-carboxylic acid derivatives through the interaction with aminopyridines. These compounds have shown significant effects on learning and memory processes in experimental models, indicating their capability to influence the central cholinergic system. This highlights their potential for developing therapeutic agents targeting neurological conditions (Krichevskii et al., 2007).
Antimicrobial Agents
Compounds with amino- and hydroxy-substituted cyclic amino groups, such as those related to "1-(3-Aminopyridin-2-yl)-4-ethoxypyrrolidin-3-ol," have been synthesized and assessed for their antibacterial properties. For instance, derivatives of 7-(3-amino-1-pyrrolidinyl)-1-ethyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid and its analogues have demonstrated significant in vitro and in vivo antibacterial activity, suggesting their potential as novel antibacterial agents (Egawa et al., 1984).
properties
IUPAC Name |
1-(3-aminopyridin-2-yl)-4-ethoxypyrrolidin-3-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3O2/c1-2-16-10-7-14(6-9(10)15)11-8(12)4-3-5-13-11/h3-5,9-10,15H,2,6-7,12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HFNYSCYXEBKYEM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1CN(CC1O)C2=C(C=CC=N2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Aminopyridin-2-yl)-4-ethoxypyrrolidin-3-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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